Cas no 3585-73-7 (4'-(Ethylthio)acetophenone)

• Product Name: 4'-(Ethylthio)acetophenone
• CAS No: 3585-73-7
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 1475153
• PubChem ID: 2758904
• Update Time: 2025-10-21

4'-(Ethylthio)acetophenone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(ethylthio)phenyl]-
• 1-(4-(ethylthio)phenyl)ethanone
• 1-(4-ethylsulfanylphenyl)ethanone, 1-[4-(ethylthio)phenyl]ethanone
• 4'-(Ethylthio)acetophenone
• 1-[4-(ethylsulfanyl)phenyl]ethanone
• AKOS000219432
• EN300-118100
• SCHEMBL9341486
• Z332382324
• 1-[4-(ethylthio)phenyl]ethanone
• FS-1703
• STL301938
• 3585-73-7
• 1-[4-(ethylsulfanyl)phenyl]ethan-1-one
• 1-(4-ethylsulfanylphenyl)ethanone
• CS-0531093
• AN-651/43278362

• MDL： MFCD06201229
• Inchi： 1S/C10H12OS/c1-3-12-10-6-4-9(5-7-10)8(2)11/h4-7H,3H2,1-2H3
• InChI Key： VHFJQYOIEGTZOW-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 180.06096
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4'-(Ethylthio)acetophenone

4'-(Ethylthio)acetophenone (CAS 3585-73-7): A Comprehensive Overview of Properties, Applications, and Market Trends

4'-(Ethylthio)acetophenone (CAS 3585-73-7), also known as 1-[4-(ethylthio)phenyl]ethanone, is an organosulfur compound with significant industrial and research applications. This aromatic ketone derivative features an ethylthio group (-SC₂H₅) at the para position of the acetophenone ring structure, giving it unique chemical properties that make it valuable in various synthetic processes.

The compound's molecular formula is C₁₀H₁₂OS, with a molecular weight of 180.26 g/mol. Its structural characteristics include a polar carbonyl group and the thioether functionality, which contribute to its reactivity profile. Researchers particularly value 4'-(Ethylthio)acetophenone for its role as a building block in organic synthesis, where it serves as a precursor for more complex molecules in pharmaceutical and material science applications.

In recent years, the demand for specialty chemicals like 4'-(Ethylthio)acetophenone has grown significantly, driven by advancements in drug discovery and functional materials. The compound's ability to participate in various organic reactions, including nucleophilic substitutions and carbonyl chemistry, makes it particularly useful in medicinal chemistry. Many researchers search for "4'-(Ethylthio)acetophenone synthesis" or "CAS 3585-73-7 applications" when exploring novel synthetic routes.

The physical properties of 4'-(Ethylthio)acetophenone include a melting point range of 45-48°C and a boiling point of approximately 285°C. It typically appears as a white to pale yellow crystalline powder with a characteristic aromatic odor. These properties make it suitable for various laboratory and industrial processes where controlled reactivity and purity are essential.

From an application perspective, 4'-(Ethylthio)acetophenone finds use in multiple domains. In pharmaceutical research, it serves as an intermediate for compounds with potential biological activity. The ethylthio moiety can influence the pharmacokinetic properties of drug candidates, making this compound valuable in structure-activity relationship studies. Material scientists also utilize this chemical in the development of specialty polymers and liquid crystals.

The market for 4'-(Ethylthio)acetophenone has seen steady growth, particularly in regions with strong pharmaceutical and chemical industries. Current trends show increasing interest in "sustainable synthesis of 4'-(Ethylthio)acetophenone" and "green chemistry approaches" to its production. Manufacturers are responding to these demands by developing more efficient synthetic routes with reduced environmental impact.

Quality control for 4'-(Ethylthio)acetophenone typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity specifications often exceed 98%, with some high-grade versions reaching 99.5% purity for sensitive applications. These quality standards ensure consistent performance in research and industrial settings.

Storage and handling recommendations for 4'-(Ethylthio)acetophenone include keeping the compound in tightly sealed containers under inert atmosphere, protected from light and moisture. Standard laboratory safety protocols apply when working with this material, including the use of appropriate personal protective equipment.

Recent scientific literature highlights novel applications of 4'-(Ethylthio)acetophenone derivatives in various fields. Some studies explore its potential in organic electronics, while others investigate modified versions as photoinitiators or catalysts. The versatility of this compound continues to attract research attention across multiple disciplines.

For researchers considering 4'-(Ethylthio)acetophenone for their projects, several commercial suppliers offer the compound in various quantities. Technical data sheets typically provide detailed information about solubility characteristics (soluble in most organic solvents but poorly soluble in water) and stability under different conditions.

The future outlook for 4'-(Ethylthio)acetophenone appears promising, with potential expansions into new application areas. As synthetic methodologies advance and the demand for specialized organic intermediates grows, this compound is likely to maintain its importance in chemical research and industrial processes.